Cas no 2172506-33-9 (ethyl 2-amino-5-(oxan-4-yl)-1,3-thiazole-4-carboxylate)

• Product Name: ethyl 2-amino-5-(oxan-4-yl)-1,3-thiazole-4-carboxylate
• CAS No: 2172506-33-9
• MF: C₁₁H₁₆N₂O₃S
• MW: 256.321341514587
• CID: 6202254
• PubChem ID: 165957966
• Update Time: 2025-06-18

ethyl 2-amino-5-(oxan-4-yl)-1,3-thiazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-amino-5-(oxan-4-yl)-1,3-thiazole-4-carboxylate
• 2172506-33-9
• EN300-1458415

• Inchi： 1S/C11H16N2O3S/c1-2-16-10(14)8-9(17-11(12)13-8)7-3-5-15-6-4-7/h7H,2-6H2,1H3,(H2,12,13)
• InChI Key： IURXKFMFXDYDCD-UHFFFAOYSA-N
• SMILES： S1C(N)=NC(C(=O)OCC)=C1C1CCOCC1

Computed Properties

• Exact Mass: 256.08816355g/mol
• Monoisotopic Mass: 256.08816355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 103Ų

Additional information on ethyl 2-amino-5-(oxan-4-yl)-1,3-thiazole-4-carboxylate

Introduction to Ethyl 2-amino-5-(oxan-4-yl)-1,3-thiazole-4-carboxylate (CAS No. 2172506-33-9)

Ethyl 2-amino-5-(oxan-4-yl)-1,3-thiazole-4-carboxylate (CAS No. 2172506-33-9) is a significant compound in the field of pharmaceutical chemistry, exhibiting a unique structural framework that has garnered considerable attention from researchers worldwide. This compound belongs to the thiazole class, which is renowned for its broad spectrum of biological activities and therapeutic potential. The presence of both amino and carboxylate functional groups, coupled with an oxygenated heterocyclic ring, makes this molecule a versatile scaffold for drug discovery and development.

The chemical structure of Ethyl 2-amino-5-(oxan-4-yl)-1,3-thiazole-4-carboxylate consists of a central thiazole ring substituted with an ethyl ester at the 4-position, an amino group at the 2-position, and an oxane ring at the 5-position. This configuration not only contributes to its distinct chemical properties but also opens up numerous possibilities for further functionalization and derivatization. The oxan-4-yl moiety introduces a six-membered oxygen-containing heterocycle, which can enhance solubility and bioavailability, critical factors in pharmaceutical applications.

In recent years, there has been a growing interest in thiazole derivatives due to their demonstrated efficacy in various therapeutic areas, including antimicrobial, anti-inflammatory, and anticancer applications. The compound Ethyl 2-amino-5-(oxan-4-yl)-1,3-thiazole-4-carboxylate has been extensively studied for its potential pharmacological effects. Researchers have observed that the structural features of this molecule contribute to its ability to interact with biological targets, thereby modulating cellular processes.

One of the most compelling aspects of Ethyl 2-amino-5-(oxan-4-yl)-1,3-thiazole-4-carboxylate is its role as a key intermediate in the synthesis of more complex pharmaceutical agents. The versatility of its functional groups allows chemists to modify it in various ways, leading to the development of novel compounds with enhanced pharmacological properties. For instance, the carboxylate group can be converted into other functionalities such as amides or esters, while the amino group offers opportunities for further derivatization into sulfonamides or other bioactive molecules.

The oxan ring in Ethyl 2-amino-5-(oxan-4-yl)-1,3-thiazole-4-carboxylate is particularly noteworthy as it can influence both the physical and chemical properties of the compound. Oxygen-containing heterocycles are known to improve metabolic stability and reduce toxicity, making them highly desirable in drug design. This feature has prompted researchers to explore its potential in developing drugs with improved pharmacokinetic profiles.

Recent studies have highlighted the antimicrobial properties of derivatives similar to Ethyl 2-amino-5-(oxan-4-yl)-1,3-thiazole-4-carboxylate. Researchers have found that certain modifications to the thiazole core can significantly enhance activity against Gram-positive bacteria and fungi. This discovery is particularly relevant in the context of rising antibiotic resistance, where novel antimicrobial agents are urgently needed. The oxan ring's presence may contribute to these effects by improving cell membrane permeability or interfering with essential metabolic pathways.

The compound's potential in anticancer therapy is another area of active investigation. Thiazole derivatives have shown promise in inhibiting tumor growth by targeting specific enzymes and signaling pathways involved in cancer progression. The structural motifs present in Ethyl 2-amino-5-(oxan-4-yl)-1,3-thiazole-4-carboxylate suggest that it could interact with key proteins such as kinases or transcription factors that play a role in cancer cell proliferation and survival. Further research is warranted to fully elucidate its mechanisms of action and therapeutic potential.

In addition to its biological activities, Ethyl 2-amino-5-(oxan-4-y l)-1,3-thiazole -4-carbox ylate exhibits interesting chemical properties that make it valuable for synthetic applications. Its reactivity allows for facile modifications under various conditions, enabling chemists to tailor its structure for specific purposes. For example, palladium-catalyzed cross-coupling reactions can be employed to introduce new substituents at strategic positions on the thiazole ring.

The synthesis of this compound involves multiple steps that showcase modern organic chemistry techniques. Starting from readily available precursors such as thioamides and ketones, researchers can construct the thiazole core through cyclization reactions followed by functional group transformations. The introduction of the oxan ring typically requires protecting group strategies to prevent unwanted side reactions during synthesis.

The purity and quality of Ethyl 2-amino -5-(oxan -4 -y l) -1 ,3 -thia z ole -4 -car box ylate are crucial for its intended applications in pharmaceutical research. High-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are commonly used analytical techniques to confirm its identity and assess its purity. These methods provide detailed information about the molecular structure and ensure that impurities do not interfere with downstream applications.

The growing body of research on thiazole derivatives underscores their significance as pharmacophores in drug discovery. Compounds like Eth yl 2 -a mino -5 -(o x an -4 -y l) -1 ,3 -thia z ole -4 -car box ylate continue to inspire new synthetic strategies and pharmacological investigations. As our understanding of biological targets advances, so too does our ability to design molecules that can modulate disease processes effectively.

In conclusion,Eth yl 2 -a mino -5 -(o x an -4 -y l) -1 ,3 -thia z ole -4 -car box ylate(CAS No. 2172506—33—9) represents a promising candidate for further exploration in pharmaceutical chemistry . Its unique structural features offer opportunities for developing novel therapeutics with broad applicability across multiple disease areas . Continued research into this compound will undoubtedly contribute valuable insights into drug design principles and improve patient care through innovative treatments .